Cas no 2580239-46-7 (2-{2-methoxy-7-oxaspiro3.5nonan-2-yl}acetic acid)
2-{2-methoxy-7-oxaspiro3.5nonan-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2580239-46-7
- 2-(2-Methoxy-7-oxaspiro[3.5]nonan-2-yl)acetic acid
- 2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid
- EN300-27707690
- 2-{2-methoxy-7-oxaspiro3.5nonan-2-yl}acetic acid
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- MDL: MFCD33020773
- Inchi: 1S/C11H18O4/c1-14-11(6-9(12)13)7-10(8-11)2-4-15-5-3-10/h2-8H2,1H3,(H,12,13)
- InChI Key: AAGZNXNXICWXLD-UHFFFAOYSA-N
- SMILES: O(C)C1(CC(=O)O)CC2(CCOCC2)C1
Computed Properties
- Exact Mass: 214.12050905g/mol
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.8Ų
2-{2-methoxy-7-oxaspiro3.5nonan-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27707690-1g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95% | 1g |
$1070.0 | 2023-09-10 | |
| Enamine | EN300-27707690-5g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95% | 5g |
$3105.0 | 2023-09-10 | |
| Enamine | EN300-27707690-10g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95% | 10g |
$4606.0 | 2023-09-10 | |
| Enamine | EN300-27707690-0.05g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95.0% | 0.05g |
$249.0 | 2025-03-20 | |
| Enamine | EN300-27707690-0.1g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95.0% | 0.1g |
$372.0 | 2025-03-20 | |
| Enamine | EN300-27707690-0.25g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95.0% | 0.25g |
$530.0 | 2025-03-20 | |
| Enamine | EN300-27707690-0.5g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95.0% | 0.5g |
$835.0 | 2025-03-20 | |
| Enamine | EN300-27707690-1.0g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95.0% | 1.0g |
$1070.0 | 2025-03-20 | |
| Enamine | EN300-27707690-2.5g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95.0% | 2.5g |
$2100.0 | 2025-03-20 | |
| Enamine | EN300-27707690-5.0g |
2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid |
2580239-46-7 | 95.0% | 5.0g |
$3105.0 | 2025-03-20 |
2-{2-methoxy-7-oxaspiro3.5nonan-2-yl}acetic acid Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-{2-methoxy-7-oxaspiro3.5nonan-2-yl}acetic acid
Compound CAS No 2580239-46-7: 2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic Acid
The compound with CAS No 2580239-46-7, commonly referred to as 2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its complex spirocyclic structure and potential applications in drug design and development.
Spirocyclic compounds like 2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid are characterized by their spiro junctions, where two rings are connected through a single atom. In this case, the molecule features a spiro[3.5]nonane framework, which combines a three-membered ring and a five-membered ring fused at a single carbon atom. The presence of an oxa group (oxygen atom) within the spiro structure introduces additional complexity and functional diversity to the molecule.
The methoxy group attached to the spiro system plays a crucial role in modulating the physical and chemical properties of the compound. Methoxy substitution is known to enhance solubility, stability, and bioavailability, making this compound particularly appealing for pharmaceutical applications. Recent studies have explored the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting various disease states.
From a synthetic standpoint, the construction of spirocyclic systems remains a challenging yet rewarding endeavor in organic chemistry. The synthesis of 2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid involves intricate multi-step reactions, often employing advanced techniques such as ring-closing metathesis or oxidative coupling. These methods highlight the ingenuity required to assemble such complex architectures while maintaining stereochemical integrity.
In terms of biological activity, this compound has demonstrated promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its unique structure allows for interactions with specific biological targets, making it a valuable candidate for further exploration in drug discovery programs.
The integration of computational chemistry tools has significantly enhanced our understanding of the molecular properties of spirocyclic compounds like 2-{2-methoxy-7-oxaspiro[3.5]nonan-2-yl}acetic acid. Quantum mechanical calculations and molecular docking studies have provided insights into its electronic structure, conformational flexibility, and binding affinities with biological targets.
In conclusion, CAS No 2580239-46-7 represents a fascinating example of how structural complexity can be harnessed to create molecules with exceptional functional properties. As research continues to uncover its full potential, this compound stands at the forefront of innovative advancements in chemical science and therapeutic development.
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